methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[1-(1-benzothiophen-3-yl)propan-2-ylsulfamoyl]benzoate
• InChI: InChI=1S/C19H19NO4S2/c1-13(11-15-12-25-18-6-4-3-5-17(15)18)20-26(22,23)16-9-7-14(8-10-16)19(21)24-2/h3-10,12-13,20H,11H2,1-2H3
• InChI Key: XDBIXQCWXRWVCH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NS(=O)(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H19NO4S2
• Molecular Weight: 389.5 g/mol

Description

“Methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate” is a compound that contains a thiophene nucleus. Thiophene and its derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They have been reported to possess a wide range of therapeutic properties.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. The InChI code for this compound is 1S/C17H16NO4S2/c1-11-14-5-3-4-6-15 (14)23-16 (11)18-24 (20,21)13-9-7-12 (8-10-13)17 (19)22-2/h3-10,18,23H,1-2H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate” include a molecular weight of 362.45. It should be stored at a temperature between 28 C. More specific physical and chemical properties are not detailed in the available literature.

Scientific Research Applications

Anti-Inflammatory Properties

. They can be used to develop new drugs for treating conditions associated with inflammation.

Anti-Psychotic Applications

. They could be used in the treatment of various psychiatric disorders.

Anti-Arrhythmic Effects

. This suggests potential applications in the treatment of heart rhythm disorders.

Anti-Anxiety Applications

.

Anti-Fungal Properties

. They could be used in the development of new anti-fungal medications.

Antioxidant Properties

. This suggests potential applications in the prevention of oxidative stress-related diseases.

Anti-Microbial Properties

. They could be used in the development of new anti-microbial drugs.

Anti-Cancer Applications

. They could be used in the development of new cancer treatments.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties, including “methyl 4-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)benzoate”, is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

Compounds with a benzo[b]thiophene structure have been reported to show affinity towards 5-ht 1a receptors .

Mode of Action

It’s known that benzo[b]thiophen-2-yl-propenones connected to arylsulfonamide moieties have displayed a rapid onset of action .

Biochemical Pathways

Compounds with a benzo[b]thiophene structure are known to be involved in various biological activities such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Result of Action

Compounds with a benzo[b]thiophene structure have been reported to exhibit various pharmacological properties .